Cas no 2171674-62-5 (3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid)

• Product Name: 3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid
• CAS No: 2171674-62-5
• MF: C₂₇H₃₁N₃O₅
• MW: 477.55214715004
• CID: 6108026
• PubChem ID: 165499976
• Update Time: 2025-10-11

3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid
• EN300-1543728
• 3-[6-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2,2-dimethylpropanoic acid
• 2171674-62-5

• Inchi： 1S/C27H31N3O5/c1-27(2,25(32)33)17-29-24(31)23(14-4-3-9-15-28)30-26(34)35-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,22-23H,3-4,9,14,16-17H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： OEUKWHHRMDWBRG-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)(C)C)=O)CCCCC#N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 477.22637110g/mol
• Monoisotopic Mass: 477.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 129Ų

Additional information on 3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid

3-6-Cyano-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic Acid: A Comprehensive Overview

3-6-Cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid is a complex organic compound with the CAS number No. 2171674-62-5. This compound is characterized by its unique structure, which includes a cyano group, a fluorenylmethoxycarbonyl (Fmoc) group, and a 2,2-dimethylpropanoic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in various fields of chemistry and materials science.

The cyano group in the molecule is known for its electron-withdrawing properties, which can significantly influence the reactivity and stability of the compound. This group is often utilized in organic synthesis to facilitate various transformations, such as nucleophilic additions or eliminations. The Fmoc group, on the other hand, is a well-known protecting group for amino acids in peptide synthesis. Its presence in this compound suggests that it may play a role in controlling the reactivity of the amino group during synthetic processes.

The hexanamido chain introduces flexibility and functionality to the molecule, potentially allowing for interactions with other biomolecules or materials. The 2,2-dimethylpropanoic acid moiety adds steric bulk and acidity to the structure, which can be advantageous in certain chemical environments. Overall, the combination of these features makes this compound a promising candidate for applications in drug delivery systems, bioconjugation, and advanced materials.

Recent studies have highlighted the importance of such multifunctional compounds in the development of biocompatible materials and targeted drug delivery systems. For instance, researchers have explored the use of similar compounds as linkers in peptide-based drug conjugates due to their ability to stabilize peptide structures while maintaining bioavailability. Additionally, the presence of the Fmoc group has been shown to enhance the solubility and stability of certain drugs during formulation processes.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve the coupling of amino acids with appropriate protecting groups and subsequent modifications to introduce functional moieties like the cyano group. The use of modern synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has significantly improved the efficiency and scalability of such processes.

The cyano group in this compound also opens up possibilities for further functionalization through cyanation reactions or nucleophilic substitutions. This makes it a valuable building block for constructing more complex molecules with tailored properties. For example, researchers have demonstrated that cyano-containing compounds can be used as precursors for carbon nanomaterials or as components in conductive polymers.

From an analytical perspective, this compound can be characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and IR spectroscopy. These methods allow for precise determination of its molecular structure and purity, ensuring its suitability for various applications.

In conclusion, 3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid represents a sophisticated organic molecule with diverse potential applications. Its unique combination of functional groups makes it an attractive candidate for research in areas such as drug delivery systems, bioconjugation chemistry, and materials science. As ongoing research continues to uncover new possibilities for this compound, its role in advancing these fields is expected to grow significantly.